Cas no 2137799-03-0 (3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid)

3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid structure
2137799-03-0 structure
Product Name:3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid
CAS No:2137799-03-0
MF:C10H8O3
MW:176.168723106384
CID:5890991
PubChem ID:69911466
Update Time:2024-03-01

3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Hydroxy-2-methylphenyl)propiolic acid
    • 3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid
    • 3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid
    • EN300-743676
    • 2137799-03-0
    • SCHEMBL6834749
    • Inchi: 1S/C10H8O3/c1-7-6-9(11)4-2-8(7)3-5-10(12)13/h2,4,6,11H,1H3,(H,12,13)
    • InChI Key: JJUQGUGMYXZLTR-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C#CC1=CC=C(O)C=C1C

Computed Properties

  • Exact Mass: 176.047344113g/mol
  • Monoisotopic Mass: 176.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 391.7±42.0 °C(Predicted)
  • pka: 2.02±0.10(Predicted)

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